Cas no 79615-78-4 (1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone)

1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone is an aromatic ketone derivative featuring a methyl-substituted benzyl ether linkage. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a key intermediate in the preparation of more complex molecules, including pharmaceuticals and specialty chemicals. Its well-defined molecular structure allows for precise functionalization, making it valuable in research and industrial applications. The presence of both an acetyl group and a benzyl ether moiety enhances its reactivity in condensation, substitution, and coupling reactions. High purity grades are available to ensure consistent performance in synthetic workflows.
1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone structure
79615-78-4 structure
Product Name:1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone
CAS No:79615-78-4
MF:C16H16O2
MW:240.297044754028
CID:2802424
PubChem ID:5200296
Update Time:2025-06-07

1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • CS-0331041
    • A1-05682
    • 79615-78-4
    • SBB012906
    • STK785184
    • 1-(4-((4-Methylbenzyl)oxy)phenyl)ethan-1-one
    • AKOS000203239
    • CHEMBL3770938
    • Ethanone, 1-[4-[(4-methylphenyl)methoxy]phenyl]-
    • 1-{4-[(4-METHYLPHENYL)METHOXY]PHENYL}ETHAN-1-ONE
    • 1-Ethanone, 1-[4-[(4-methylphenyl)methoxy]phenyl]-
    • 1-(4-((4-methylbenzyl)oxy)phenyl)ethanone
    • DB-120917
    • DTXSID20409435
    • 1-{4-[(4-methylbenzyl)oxy]phenyl}ethanone
    • SCHEMBL1092229
    • OEUSEPWRDYIVPO-UHFFFAOYSA-N
    • 1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone
    • Inchi： 1S/C16H16O2/c1-12-3-5-14(6-4-12)11-18-16-9-7-15(8-10-16)13(2)17/h3-10H,11H2,1-2H3
    • InChI Key： OEUSEPWRDYIVPO-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C(C)=O)=CC=1)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 240.115029749g/mol
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

1-[4-[(4-Methylphenyl)methoxy]phenyl]ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1401711-5g
1-(4-((4-Methylbenzyl)oxy)phenyl)ethan-1-one
 79615-78-4 98%
5g
 ￥11411.00 2024-07-28

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